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Compound Name: 5,6-Dehydro-Tigecycline

CAS No.: 1633815-62-9

Cat. No.: B570424

Get Quote

Introduction
In the development of third-generation tetracyclines, Tigecycline (Tygacil) represents a

significant advancement, designed to overcome ribosomal protection and efflux pump

resistance mechanisms.[1][2] However, the glycylcycline scaffold exhibits specific instability

pathways.[1][2] One of the primary oxidative degradation products is 5,6-Dehydro-Tigecycline
(often designated as Impurity C in USP contexts or the "6-ene" degradant).[1][2]

Understanding the chemical structure of this compound is essential for drug substance

qualification, as its formation is a direct indicator of oxidative stress during manufacturing or

storage.[1] Unlike the nephrotoxic "anhydro" derivatives of older tetracyclines (which require a

C6-hydroxyl group), 5,6-Dehydro-Tigecycline arises from the dehydrogenation of the C5-C6

positions in the minocycline-derived core.[1][2]
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The molecule retains the fundamental naphthacene-carboxamide backbone of Tigecycline but

undergoes a specific modification in the B-ring.[1][2]

Feature Tigecycline (Parent)
5,6-Dehydro-Tigecycline
(Impurity)

CAS Number 220620-09-7 1633815-62-9

Molecular Formula C₂₉H₃₉N₅O₈
C₂₉H₃₉N₅O₈ − 2H =

C₂₉H₃₇N₅O₈

Molecular Weight 585.65 g/mol 583.63 g/mol

Unsaturation Saturated C5-C6 bond Double bond at C5-C6

Key Synonym N/A
Tigecycline 12-oxo-11-hydroxy

impurity; 6-ene-Tigecycline

Structural Elucidation
Tigecycline is a derivative of minocycline, characterized by a 9-(t-butylglycylamido) side chain

and the absence of a hydroxyl group at position C6.[1][2][3]

Parent State: In Tigecycline, positions C5 and C6 are methylene bridges (-CH₂-), maintaining

a non-planar, "kinked" geometry in the B-ring.[1][2]

Impurity State: 5,6-Dehydro-Tigecycline possesses a double bond between C5 and C6.[1]

[2] This dehydrogenation forces the B-ring into a more planar conformation, extending the

conjugation system of the A-ring keto-enol moiety into the C-ring.[1][2]

IUPAC Designation: (4S,4aS,12aS)-9-[2-(tert-butylamino)acetamido]-4,7-

bis(dimethylamino)-3,10,11,12a-tetrahydroxy-1,12-dioxo-1,4,4a,5,12,12a-hexahydrotetracene-

2-carboxamide.[1][2]

Visualization of the Structural Divergence[1][2]
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Figure 1: Transformation pathway from Tigecycline to its 5,6-dehydro derivative.

Formation Mechanism and Stability
The formation of 5,6-Dehydro-Tigecycline is a primary degradation pathway driven by

oxidation, distinct from the epimerization pathway (which forms 4-epi-tigecycline).[1][2]

Mechanism
Initiation: Under basic conditions (pH > 7) or in the presence of dissolved oxygen, the

phenolic system of the tetracycline core becomes susceptible to oxidation.[1]

Dehydrogenation: The C5 and C6 positions, adjacent to the aromatic C-ring and the keto-

enol A-ring, undergo oxidative removal of protons.[1][2]

Stabilization: The resulting double bond conjugates with the aromatic C-ring (positions 7-10),

creating a thermodynamically stable "6-ene" system.[1][2]

Critical Process Parameters (CPPs)
pH Sensitivity: The reaction is accelerated in alkaline environments. Commercial

formulations often include pH modifiers (HCl/NaOH) to maintain a pH between 4.0 and 8.0 to

minimize this specific degradation.
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Lyophilization: Tigecycline is supplied as a lyophilized powder specifically to prevent this

hydrolysis/oxidation in liquid state. Reconstituted solutions must be used immediately to

avoid the accumulation of the 5,6-dehydro impurity.[1][2]

Analytical Characterization Protocol
To positively identify and quantify 5,6-Dehydro-Tigecycline, the following High-Performance

Liquid Chromatography (HPLC) protocol is recommended. This method separates the 5,6-

dehydro impurity from the parent drug and the 4-epimer.[1][2]

HPLC Method Parameters
Parameter Specification

Column
C18 Reversed-Phase (e.g., 150 mm x 4.6 mm,

3-5 µm packing)

Mobile Phase A
0.05M Ammonium Phosphate Buffer (pH 6.[1]

[2]2)

Mobile Phase B Acetonitrile : Methanol (50:50 v/v)

Gradient
Gradient elution (typically 5% B to 50% B over

30-40 mins)

Flow Rate 1.0 mL/min

Detection
UV at 248 nm (Quantitation) and 350 nm

(Identification)

Column Temp 25°C - 30°C

Identification Criteria
Relative Retention Time (RRT): The 5,6-Dehydro impurity typically elutes after Tigecycline

due to the increased lipophilicity conferred by the additional double bond and planar

structure.[1][2] (Approximate RRT ~1.1 - 1.2, dependent on exact gradient).

Mass Spectrometry:

Parent Ion: [M+H]⁺ = 584.4 m/z (approx).
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Differentiation: The mass difference of exactly 2.0 Da less than Tigecycline ([M+H]⁺ =

586.4 m/z) is the definitive confirmation.

Biological and Toxicological Implications
While some literature suggests that certain Tigecycline impurities (like Impurity 4, often

correlated with the 12-oxo-11-hydroxy/5,6-dehydro form) retain antibacterial activity against

Gram-positive strains, regulatory bodies classify 5,6-Dehydro-Tigecycline as a degradation

product that must be controlled.[1][2]

Activity: It may retain partial binding affinity to the 30S ribosomal subunit, but its

pharmacokinetic profile and safety margin are not established equivalent to the parent.[1]

Regulatory Limit: In lyophilized powder formulations, this impurity is typically limited to NMT

0.5% (Not More Than) at release and shelf-life, as per ICH Q3B guidelines for degradation

products.[1][2]

References
ChemicalBook. (n.d.). 5,6-Dehydro-Tigecycline | 1633815-62-9.[2][4][5][6][7] Retrieved

from [1][2]

Sharavanan, P. N., et al. (2020).[1][2] Potential Impurities of Tigecycline: Synthesis, Isolation,

Characterization and In Vitro Pharmacological Evaluation. Current Pharmaceutical Analysis.

Retrieved from [1][2]

Google Patents. (2014).[1] Tigecycline formulations (US20140323443A1). Retrieved from

Pharmaffiliates. (n.d.). 5,6-Dehydro-Tigecycline Reference Standard. Retrieved from [1][2]

SynThink Research Chemicals. (n.d.). Tigecycline EP Impurities & USP Related

Compounds. Retrieved from [1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b570424/docs?utm_src=pdf-body#5-6-dehydro-tigecycline-structural-profiling-and-formation-mechanism-1-2
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m2072.html
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m2072.html
https://www.benchchem.com/product/b570424/docs?utm_src=pdf-body#5-6-dehydro-tigecycline-structural-profiling-and-formation-mechanism-1-2
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m2072.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB73640888.htm
https://www.doveresearchlab.com/products-all.php?pagex=14
https://veeprho.com/impurities/tigecycline-related-compound-b/
http://m.biochempartner.com.cn/1633815-62-9-BCP43956-cn
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m2072.html
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m2072.html
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m2072.html
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.benchchem.com/product/b570424/docs?utm_src=pdf-body#5-6-dehydro-tigecycline-structural-profiling-and-formation-mechanism-1-2
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m2072.html
https://www.pharmaffiliates.com/en/1633815-62-9-5-6-dehydro-tigecycline-pa2095700.html
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_m2072.html
https://www.benchchem.com/product/b570424?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b570424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. pharmaffiliates.com [pharmaffiliates.com]

2. drugfuture.com [drugfuture.com]

3. academic.oup.com [academic.oup.com]

4. 5,6-Dehydro-Tigecycline | 1633815-62-9 [chemicalbook.com]

5. All Products - Dove Research & Analytics Laboratory [doveresearchlab.com]

6. veeprho.com [veeprho.com]

7. 1633815-62-9|5,6-Dehydro-Tigecycline| 替加环素USP杂质C |瀚香生物科技
[m.biochempartner.com.cn]

To cite this document: BenchChem. [5,6-Dehydro-Tigecycline: Structural Profiling and
Formation Mechanism[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b570424/docs#5-6-dehydro-tigecycline-structural-
profiling-and-formation-mechanism-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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